Cas no 946244-96-8 (1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946244-96-8
• MF: C₂₀H₁₇BrN₂O₂
• MW: 397.265184164047
• CID: 5505041
• Update Time: 2025-05-26

1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-bromo-2-methylphenyl)-1,2-dihydro-2-oxo-1-(phenylmethyl)-
• 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17BrN2O2/c1-14-12-16(21)9-10-18(14)22-19(24)17-8-5-11-23(20(17)25)13-15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： IHYTWFOYYXMWEH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(NC1=CC=C(Br)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946244-96-8)

1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946244-96-8, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a benzyl group, a brominated and methylated phenyl ring, and a dihydropyridine core, makes it a subject of intense research interest.

The molecular framework of 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is designed to interact with biological targets in a highly specific manner. The presence of the dihydropyridine scaffold is particularly noteworthy, as this moiety is well-known for its role in calcium channel modulation. This structural feature has been extensively studied in the development of drugs targeting cardiovascular diseases, such as antihypertensive agents. The addition of a benzyl group and a brominated phenyl ring further enhances the compound's pharmacological profile, potentially improving its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the unique properties of dihydropyridines. The compound 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is being explored for its potential to act as a precursor in the synthesis of novel drugs. Its structural motifs suggest that it may have applications beyond calcium channel modulation, possibly extending to other areas such as enzyme inhibition and receptor binding.

The brominated phenyl ring in 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is particularly significant from a medicinal chemistry perspective. Bromine atoms are often incorporated into drug molecules to enhance metabolic stability and improve binding interactions with biological targets. The specific positioning of the bromine atom in this compound's structure may contribute to its unique pharmacological properties, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging these computational tools, scientists have been able to identify potential binding sites and interaction modes for 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile. For instance, virtual screening studies have suggested that this molecule may interact with proteins involved in inflammation and pain signaling, opening up new avenues for therapeutic intervention.

The synthesis of 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions that showcase the expertise of modern chemical methodologies. Key steps include condensation reactions to form the dihydropyridine core, followed by functional group transformations to introduce the benzyl and bromophenyl moieties. These synthetic strategies highlight the importance of innovation in developing complex molecules with therapeutic potential.

In conclusion, 1-benzyl-N-(4-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946244-96-8) is a promising compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it an exciting subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.